Carmofur

• CAS No.: 61422-45-5
• Product Name: Carmofur
• Molecular Formula: C11H16FN3O3
• Molecular Weight: 257.26 g/mol
• IUPAC Name: 5-fluoro-N-hexyl-2,4-dioxopyrimidine-1-carboxamide
• Standard InChI: InChI=1S/C11H16FN3O3/c1-2-3-4-5-6-13-10(17)15-7-8(12)9(16)14-11(15)18/h7H,2-6H2,1H3,(H,13,17)(H,14,16,18)
• Standard InChIKey: AOCCBINRVIKJHY-UHFFFAOYSA-N
• SMILES: CCCCCCNC(=O)N1C=C(C(=O)NC1=O)F
• Canonical SMILES: CCCCCCNC(=O)N1C=C(C(=O)NC1=O)F
• Appearance: Solid powder
• Melting Point: 283; 110.5 °C
• Description: Carmofur is an antimetabolite (pyrimidine analogue) antineoplastic derivative of 5-fluorouracil. (NCI); Carmofur is an organohalogen compound and a member of pyrimidines.; Carmofur is a derivative of fluorouracil, and is an antineoplastic agent that has been used in the treatment of breast and colorectal cancer. Carmofur has been known to induce leukoencephalopathy.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >5 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 1-hexylcarbamoyl-5-fluorouracil; carmofur; HCFU; Mifurol; N-hexylcarbamoyl-5-fluorouracil
• Reference: 1: Pizzirani D, Pagliuca C, Realini N, Branduardi D, Bottegoni G, Mor M, Bertozzi F, Scarpelli R, Piomelli D, Bandiera T. Discovery of a new class of highly potent inhibitors of acid ceramidase: synthesis and structure-activity relationship (SAR). J Med Chem. 2013 May 9;56(9):3518-30. doi: 10.1021/jm301879g. Epub 2013 Apr 24. PubMed PMID: 23614460.; 2: Realini N, Solorzano C, Pagliuca C, Pizzirani D, Armirotti A, Luciani R, Costi MP, Bandiera T, Piomelli D. Discovery of highly potent acid ceramidase inhibitors with in vitro tumor chemosensitizing activity. Sci Rep. 2013;3:1035. doi: 10.1038/srep01035. Epub 2013 Jan 8. PubMed PMID: 23301156; PubMed Central PMCID: PMC3539145.; 3: Hermunen K, Haglund C, Osterlund P. CEA fluctuation during a single fluorouracil-based chemotherapy cycle for metastatic colorectal cancer. Anticancer Res. 2013 Jan;33(1):253-60. PubMed PMID: 23267153.; 4: Song XQ, Guo YL, Wang BG, Sun SJ, Yao RY. [Effect of tagalsin on p53 and Bcl-2 expression in hepatoma H(22) tumor-bearing mice]. Zhonghua Zhong Liu Za Zhi. 2011 Jul;33(7):499-503. Chinese. PubMed PMID: 22093625.; 5: Verma AK, Chanchal A, Maitra A. Co-polymeric hydrophilic nanospheres for drug delivery: release kinetics, and cellular uptake. Indian J Exp Biol. 2010 Oct;48(10):1043-52. PubMed PMID: 21299047.; 6: Yamamoto H, Hemmi H, Gu JY, Sekimoto M, Doki Y, Mori M. Minute liver metastases from a rectal carcinoid: A case report and review. World J Gastrointest Surg. 2010 Mar 27;2(3):89-94. doi: 10.4240/wjgs.v2.i3.89. PubMed PMID: 21160856; PubMed Central PMCID: PMC2999217.; 7: Miyazaki N, Tabata Y. Anti-tumor activity of carmofur water-solubilized by lactic acid oligomer-grafted pullulan nanogels. J Nanosci Nanotechnol. 2009 Aug;9(8):4797-804. PubMed PMID: 19928152.; 8: Wang S, Liu Q, Zhang Y, Liu K, Yu P, Liu K, Luan J, Duan H, Lu Z, Wang F, Wu E, Yagasaki K, Zhang G. Suppression of growth, migration and invasion of highly-metastatic human breast cancer cells by berbamine and its molecular mechanisms of action. Mol Cancer. 2009 Oct 1;8:81. doi: 10.1186/1476-4598-8-81. PubMed PMID: 19796390; PubMed Central PMCID: PMC2765940.; 9: Samuel M, Chow PK, Chan Shih-Yen E, Machin D, Soo KC. Neoadjuvant and adjuvant therapy for surgical resection of hepatocellular carcinoma. Cochrane Database Syst Rev. 2009 Jan 21;(1):CD001199. doi: 10.1002/14651858.CD001199.pub2. Review. PubMed PMID: 19160192.; 10: Sakai T, Yamashita Y, Maekawa T, Mikami K, Hoshino S, Shirakusa T. Immunochemotherapy with PSK and fluoropyrimidines improves long-term prognosis for curatively resected colorectal cancer. Cancer Biother Radiopharm. 2008 Aug;23(4):461-7. doi: 10.1089/cbr.2008.0484. PubMed PMID: 18771350.
• PubChem Compound: 2577
• Last Modified: Nov 11 2021